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Compound of Interest

Compound Name: 2,6-Dihydroxy-3-cyanopyridine

Cat. No.: B1208358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a known synthetic pathway for 2,6-
dihydroxy-3-cyanopyridine, a valuable heterocyclic compound. The document details the
experimental protocol, presents key quantitative data, and visualizes the synthetic workflow.
While the historical initial discovery and synthesis of this compound are not definitively
established in readily available literature, this guide offers a practical and detailed methodology
for its preparation.

Core Synthesis and Discovery

2,6-Dihydroxy-3-cyanopyridine, also known as 6-hydroxy-2-oxo-1,2-dihydropyridine-3-
carbonitrile, is a substituted pyridine derivative. The pyridine scaffold is a fundamental motif in
medicinal chemistry, appearing in numerous pharmaceuticals. The strategic placement of
hydroxyl and cyano groups on the pyridine ring imparts specific chemical properties that make
it an interesting building block for drug discovery and materials science.

While a singular, definitive "discovery" paper for this specific compound is not easily identifiable
through broad searches, its synthesis falls within the broader class of reactions for preparing
substituted pyridones. Modern synthetic methods provide reliable and scalable routes to this
compound.

Quantitative Data
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The following table summarizes the key quantitative data for a known synthesis of 2,6-
dihydroxy-3-cyanopyridine.

Parameter Value Reference
Molecular Formula CeHaN20:2 [1112]
Molecular Weight 136.11 g/mol [1][2]

Yield 86.5%

Appearance White solid

CAS Number 35441-10-2 [1]

Experimental Protocol: Synthesis of 2,6-Dihydroxy-
3-cyanopyridine

This protocol is adapted from a known synthetic method.

Materials:

1,3-Dibenzyluracil

Cyanoacetamide

Sodium methoxide

Methanol

Water

Concentrated Hydrochloric Acid
Procedure:

» Reaction Setup: In a 2000 L reaction flask, add 160 g of 1,3-dibenzyluracil, 55.2 g of
cyanoacetamide (1.2 eq.), and sodium methoxide.
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e Solvent Addition: Add 2556.6 g (2.5 eq.) of liquid ammonia and 800 mL of methanol to the
reaction flask and begin stirring.

» Reaction Conditions: Increase the temperature of the reaction system to 45-50 °C and
maintain this temperature for 6 hours.

e Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
e Work-up 1: Once the reaction is complete, cool the reaction solution to 20-30 °C.
« Filtration 1: Filter the reaction mixture and wash the filter cake with 100 mL of methanol.

 Purification 1: Transfer the filter cake to a 2000 L reaction flask with 800 g of water. Heat the
mixture to 70-75 °C.

o Crystallization 1: Slowly cool the solution to 0-5 °C and maintain this temperature for 2 hours.

« Filtration 2: Perform a filtration and wash the filter cake with an appropriate amount of ice
water to obtain 2,6-dihydroxynicotinonitrile monosodium salt dihydrate.

 Acidification: At a controlled temperature of 20-30 °C, slowly add the filter cake to an
agueous hydrochloric acid solution (prepared from 480 g of water and 66.6 g of concentrated
hydrochloric acid).

o Crystallization 2: Hold the crystallization at 20-30 °C for 1 hour.
e Cooling: Continue to cool the crystallization to 0-5 °C and maintain for 2 hours.

» Final Filtration: Withdraw the filtration and wash the filter cake with an appropriate amount of
ice water.

e Drying: After drying, 74.5 g of a white solid, 3-cyano-2,6-dihydroxypyridine, is obtained with a
yield of 86.5%.

Visualizations
Synthetic Workflow

The following diagram illustrates the key stages of the synthesis process.
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Caption: Synthetic workflow for 2,6-dihydroxy-3-cyanopyridine.

Logical Relationship of Reactants to Product

This diagram shows the relationship between the starting materials and the final product.

Reactants

1,3-Dibenzyluracil Cyanoacetamide Sodium Methoxide Methanol Liquid Ammonia

7

Precursor Core Building Block

2,6-Dihydroxy-3-cyanopyridine
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Caption: Key reactants leading to the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydroxy-3-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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